4-(Benzyloxy)quinolin-3-amine
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Description
4-(Benzyloxy)quinolin-3-amine is a quinoline derivative featuring a benzyloxy group at position 4 and an amine group at position 2. This scaffold is of significant interest in medicinal chemistry due to quinoline’s inherent pharmacological versatility, including antimicrobial, anticancer, and kinase-inhibitory properties.
Properties
Molecular Formula |
C16H14N2O |
|---|---|
Molecular Weight |
250.29 g/mol |
IUPAC Name |
4-phenylmethoxyquinolin-3-amine |
InChI |
InChI=1S/C16H14N2O/c17-14-10-18-15-9-5-4-8-13(15)16(14)19-11-12-6-2-1-3-7-12/h1-10H,11,17H2 |
InChI Key |
QRQXINGBEFOBJT-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C(C=NC3=CC=CC=C32)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(Benzyloxy)quinolin-3-amine can be achieved through various synthetic routes. One common method involves the condensation of 4-hydroxyquinoline with benzyl bromide in the presence of a base such as potassium carbonate to form 4-(Benzyloxy)quinoline. This intermediate is then subjected to nitration followed by reduction to yield 4-(Benzyloxy)quinolin-3-amine .
Industrial Production Methods
Industrial production of 4-(Benzyloxy)quinolin-3-amine typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as solvent extraction, recrystallization, and purification using chromatographic techniques .
Chemical Reactions Analysis
Types of Reactions
4-(Benzyloxy)quinolin-3-amine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form quinoline N-oxide derivatives.
Reduction: Reduction reactions can convert the nitro group to an amine group.
Substitution: The benzyloxy group can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as palladium on carbon (Pd/C) and hydrogen gas are commonly used.
Substitution: Nucleophiles such as sodium methoxide or potassium tert-butoxide are used for substitution reactions.
Major Products
The major products formed from these reactions include quinoline N-oxide derivatives, substituted quinolines, and various amine derivatives .
Scientific Research Applications
4-(Benzyloxy)quinolin-3-amine has a wide range of scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.
Biology: The compound is studied for its potential as an enzyme inhibitor and its interactions with biological macromolecules.
Medicine: Research is ongoing to explore its potential as an anticancer, antimicrobial, and antiviral agent.
Industry: It is used in the development of dyes, pigments, and other industrial chemicals
Mechanism of Action
The mechanism of action of 4-(Benzyloxy)quinolin-3-amine involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The compound’s structure allows it to interact with various biological targets, leading to its diverse biological activities .
Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Position and Functional Group Variations
The pharmacological and physicochemical properties of quinoline derivatives are highly sensitive to substituent positions and functional groups. Below is a comparative analysis of 4-(Benzyloxy)quinolin-3-amine and key analogs:
Key Observations:
- Positional Effects: The benzyloxy group at position 4 in the target compound versus position 6 (NQ15) or 7 (7-(Benzyloxy)-4-chloroquinoline) alters electronic distribution and steric effects, influencing receptor binding.
- Functional Groups : The amine at position 3 in the target compound contrasts with the nitro group in NQ13. Nitro groups are electron-withdrawing, enhancing electrophilicity for nucleophilic reactions, while amines participate in hydrogen bonding.
- Halogenation : Bromo () and chloro () substituents increase lipophilicity and may enhance blood-brain barrier penetration compared to benzyloxy or amine groups.
Pharmacological Implications
- Kinase Inhibition: The 4-anilinoquinoline scaffold () is established in kinase inhibitor design. The target compound’s benzyloxy group could fine-tune selectivity.
- Solubility and Bioavailability : Pyridyl () and methoxy groups (NQ15) enhance solubility compared to lipophilic benzyloxy or halogenated derivatives.
Biological Activity
4-(Benzyloxy)quinolin-3-amine is a heterocyclic aromatic compound belonging to the quinoline family, which has garnered attention for its diverse biological activities and potential applications in medicinal chemistry. This article explores the biological activity of this compound, focusing on its mechanisms of action, synthesis, and relevant case studies.
Chemical Structure and Properties
4-(Benzyloxy)quinolin-3-amine features a quinoline core with a benzyloxy group at the 4-position and an amine group at the 3-position. This unique structure confers distinct chemical reactivity and biological activity.
| Property | Value |
|---|---|
| Molecular Formula | C16H14N2O |
| Molecular Weight | 250.29 g/mol |
| IUPAC Name | 4-phenylmethoxyquinolin-3-amine |
| InChI | InChI=1S/C16H14N2O/c17-14-10-18-15-9-5-4-8-13(15)16(14)19-11-12-6-2-1-3-7-12/h1-10H,11,17H2 |
| InChI Key | QRQXINGBEFOBJT-UHFFFAOYSA-N |
| Canonical SMILES | C1=CC=C(C=C1)COC2=C(C=NC3=CC=CC=C32)N |
The biological activity of 4-(benzyloxy)quinolin-3-amine is primarily attributed to its ability to interact with specific molecular targets. This compound may act as an enzyme inhibitor by binding to active sites, thereby blocking enzymatic activity. The presence of both the benzyloxy and amine groups enhances its interaction with various biological macromolecules, leading to a range of biological effects.
Antimycobacterial Activity
Recent studies have highlighted the potential of 4-(benzyloxy)quinolin-3-amine derivatives as antimycobacterial agents. A series of N-(4-(benzyloxy)benzyl)-4-aminoquinolines were synthesized and evaluated for their ability to inhibit Mycobacterium tuberculosis (Mtb), with some compounds demonstrating minimal inhibitory concentrations (MICs) comparable to the first-line drug isoniazid. Notably, compounds 9n and 9o exhibited MIC values of 2.7 and 2.8 µM, respectively, indicating strong activity against Mtb while maintaining selectivity for bacterial cells over human cell lines like Vero and HepG2 .
Case Studies and Research Findings
- Antimycobacterial Evaluation : A study synthesized 27 derivatives of N-(4-(benzyloxy)benzyl)-4-aminoquinolines, which were tested against Mtb. The findings indicated that certain structural modifications significantly enhanced their antimycobacterial potency .
- Structure–Activity Relationship (SAR) : The study also explored how different substituents on the quinoline ring influenced biological activity. For instance, halogenated compounds showed increased potency compared to unsubstituted analogs .
- Chemical Stability and Selectivity : Preliminary assessments of chemical stability, permeability, and metabolic stability were conducted for these compounds, supporting their potential as drug candidates for tuberculosis treatment .
Comparative Analysis with Similar Compounds
| Compound | Biological Activity | MIC (µM) |
|---|---|---|
| 4-(Benzyloxy)quinolin-3-amine | Antimycobacterial | 2.7 - 5.8 |
| 4-Hydroxyquinoline | Moderate antimicrobial | Not specified |
| 4-(Methoxy)quinolin-3-amine | Lower activity compared to benzyloxy derivative | Not specified |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
